Cas no 2287281-13-2 (4-bromo-1-(oxan-3-yl)-1H-1,2,3-benzotriazole)

• Product Name: 4-bromo-1-(oxan-3-yl)-1H-1,2,3-benzotriazole
• CAS No: 2287281-13-2
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• CID: 6407490
• PubChem ID: 165802372
• Update Time: 2025-10-28

4-bromo-1-(oxan-3-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287281-13-2
• 4-bromo-1-(oxan-3-yl)-1H-1,2,3-benzotriazole
• EN300-6750180

• Inchi： 1S/C11H12BrN3O/c12-9-4-1-5-10-11(9)13-14-15(10)8-3-2-6-16-7-8/h1,4-5,8H,2-3,6-7H2
• InChI Key： DPRNZQLXZLXYGQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=NN2C1COCCC1

Computed Properties

• Exact Mass: 281.01637g/mol
• Monoisotopic Mass: 281.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-bromo-1-(oxan-3-yl)-1H-1,2,3-benzotriazole

Research Briefing on 4-bromo-1-(oxan-3-yl)-1H-1,2,3-benzotriazole (CAS: 2287281-13-2): Recent Advances and Applications

The compound 4-bromo-1-(oxan-3-yl)-1H-1,2,3-benzotriazole (CAS: 2287281-13-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the synthetic versatility of 4-bromo-1-(oxan-3-yl)-1H-1,2,3-benzotriazole as a key intermediate in the preparation of novel heterocyclic compounds. The presence of both a bromo substituent and a tetrahydropyran moiety in the benzotriazole scaffold offers multiple sites for further functionalization, making it a valuable building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potential kinase inhibitors through palladium-catalyzed cross-coupling reactions.

In terms of biological activity, preliminary screening data from several research groups suggest that derivatives of 4-bromo-1-(oxan-3-yl)-1H-1,2,3-benzotriazole exhibit promising activity against various cancer cell lines. The compound's ability to interact with specific protein targets, particularly those involved in cell cycle regulation, has been investigated using computational docking studies and biochemical assays. These findings were recently presented at the 2024 American Chemical Society National Meeting.

The pharmacokinetic properties of 4-bromo-1-(oxan-3-yl)-1H-1,2,3-benzotriazole derivatives have also been explored in recent preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters reported improved metabolic stability and membrane permeability for certain analogs, suggesting their potential as orally bioavailable drug candidates. These advancements address previous challenges associated with benzotriazole-based compounds in drug development.

Looking forward, the application of 4-bromo-1-(oxan-3-yl)-1H-1,2,3-benzotriazole in PROTAC (proteolysis targeting chimera) design represents an exciting new direction. Its structural features make it suitable for incorporation into bifunctional molecules that can simultaneously bind target proteins and E3 ubiquitin ligases. Several pharmaceutical companies have included this compound in their screening libraries for targeted protein degradation programs.

In conclusion, 4-bromo-1-(oxan-3-yl)-1H-1,2,3-benzotriazole (CAS: 2287281-13-2) continues to demonstrate significant potential in multiple areas of chemical biology and drug discovery. Ongoing research is expected to further elucidate its mechanism of action and expand its applications in the development of novel therapeutic agents. The compound's versatility and the recent methodological advances in its derivatization position it as an important tool in modern medicinal chemistry.